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A detailed comparison of acifluorfen and fomesafen, two prominent diphenyl ether herbicides,

for the effective management of broadleaf weeds in various cropping systems. This guide

synthesizes experimental data on their efficacy, crop tolerance, and application protocols to

assist researchers and agricultural scientists in making informed weed control decisions.

Acifluorfen and fomesafen are both post-emergence herbicides belonging to the diphenyl

ether chemical class and are classified as Group 14 herbicides.[1][2][3] Their primary mode of

action is the inhibition of the protoporphyrinogen oxidase (PPO) enzyme, a key enzyme in the

chlorophyll biosynthesis pathway.[1][2][3][4] This inhibition leads to the accumulation of

protoporphyrin IX, a potent photosensitizer that, in the presence of light and oxygen, causes

rapid lipid peroxidation and cell membrane disruption, resulting in weed death.[1][3] While

sharing a common mechanism, their performance characteristics, crop selectivity, and

application specifics can differ, influencing their suitability for various agricultural scenarios.

Efficacy and Weed Control Spectrum
Both acifluorfen and fomesafen offer a broad spectrum of control against numerous broadleaf

weeds.[1][2] However, the level of control for specific weed species can vary between the two

herbicides.

Table 1: Comparative Efficacy of Acifluorfen and Fomesafen on Key Broadleaf Weeds
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Weed Species Acifluorfen Control Fomesafen Control Citation(s)

Palmer amaranth

(Amaranthus palmeri)
Good Good to Excellent [1][2][5]

Common

lambsquarters

(Chenopodium album)

Good Good [1][2][4][6]

Velvetleaf (Abutilon

theophrasti)
Good Good [1][2][4]

Morningglory species

(Ipomoea spp.)
Good to Excellent Good [1][2][4][6][7]

Common ragweed

(Ambrosia

artemisiifolia)

Good Good [1][2][4][6]

Prickly sida (Sida

spinosa)
Good Moderate to Good [5][7]

Hemp sesbania

(Sesbania exaltata)
Excellent Good [1][2][7]

Pigweed species

(Amaranthus spp.)
Good Good to Excellent [4][5][6]

Note: Efficacy can be influenced by weed size, growth stage, and environmental conditions at

the time of application.

Crop Tolerance and Safety
Soybeans exhibit a high natural tolerance to both acifluorfen and fomesafen due to their ability

to rapidly metabolize the herbicides via glutathione S-transferase enzymes.[1][2][8][9] However,

some studies suggest a differential tolerance, with soybeans generally showing greater

tolerance to fomesafen than to acifluorfen.[8][10] Other registered crops for one or both

herbicides include peanuts, cotton, dry beans, snap beans, and potatoes.[3][4][11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://mssoy.org/sites/default/files/2024-09/64-2023%20-%20Dodds%20-%20Thesis%20of%20Sydney%20Baker_May%202024.pdf
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.smagrichem.com/herbicide/fomesafen/
https://www.awiner.com/product/acifluorfen/
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.smagrichem.com/herbicide/fomesafen/
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.smagrichem.com/herbicide/fomesafen/
https://www.awiner.com/product/acifluorfen/
https://www.cambridge.org/core/journals/weed-science/article/abs/efficacy-of-acifluorfen-on-broadleaf-weeds-times-and-methods-for-application/14CCBCC4EB4EDCB2737CD5FCDBFC8F2D
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.smagrichem.com/herbicide/fomesafen/
https://www.awiner.com/product/acifluorfen/
https://mssoy.org/sites/default/files/2024-09/64-2023%20-%20Dodds%20-%20Thesis%20of%20Sydney%20Baker_May%202024.pdf
https://www.cambridge.org/core/journals/weed-science/article/abs/efficacy-of-acifluorfen-on-broadleaf-weeds-times-and-methods-for-application/14CCBCC4EB4EDCB2737CD5FCDBFC8F2D
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.cambridge.org/core/journals/weed-science/article/abs/efficacy-of-acifluorfen-on-broadleaf-weeds-times-and-methods-for-application/14CCBCC4EB4EDCB2737CD5FCDBFC8F2D
https://www.smagrichem.com/herbicide/fomesafen/
https://mssoy.org/sites/default/files/2024-09/64-2023%20-%20Dodds%20-%20Thesis%20of%20Sydney%20Baker_May%202024.pdf
https://www.awiner.com/product/acifluorfen/
https://www.benchchem.com/product/b165780?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acifluorfen
https://en.wikipedia.org/wiki/Fomesafen
https://www.cambridge.org/core/journals/weed-technology/article/abs/soybean-flower-and-pod-response-to-fomesafen-acifluorfen-and-lactofen/0AD269FFDBD2CE5C06C14788D8DD3827
https://pubchem.ncbi.nlm.nih.gov/compound/Fomesafen
https://www.benchchem.com/product/b165780?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-technology/article/abs/soybean-flower-and-pod-response-to-fomesafen-acifluorfen-and-lactofen/0AD269FFDBD2CE5C06C14788D8DD3827
https://www.researchgate.net/publication/325984982_Soybean_Flower_and_Pod_Response_to_Fomesafen_Acifluorfen_and_Lactofen
https://www.mda.state.mn.us/fomesafen-herbicide
https://www.smagrichem.com/herbicide/fomesafen/
https://www.redeagleinternational.com/wp-content/uploads/2025/01/85678-41-FPL-04Aug2017-Booklet-2.5G-NWA-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-emergence applications of both herbicides can cause temporary crop injury, such as

bronzing, crinkling, or spotting of leaves.[11][12][13] These symptoms are typically transient,

and the crops usually outgrow the injury without a significant impact on yield, especially when

applied at the recommended growth stages.[3][8]

Experimental Protocols
The following sections detail the methodologies from key experiments that have evaluated the

performance of acifluorfen and fomesafen.

Experiment 1: Efficacy on Broadleaf Weeds at Different
Growth Stages

Objective: To determine the efficacy of acifluorfen on common cocklebur and entireleaf

morningglory at different growth stages.

Methodology: Field tests were conducted where acifluorfen was applied at rates of 0.3

kg/ha , 0.6 kg/ha , 0.8 kg/ha , and 1.1 kg/ha to common cocklebur at the one-, two-, and four-

leaf stages, and to entireleaf morningglory at the one- and two-leaf stages.[7] Weed control

was visually assessed.[7]

Key Findings: Control of common cocklebur was effective at 0.3 kg/ha at the one- and two-

leaf stages, but required 1.1 kg/ha for comparable control at the four-leaf stage.[7] Entireleaf

morningglory control was 96% and 90% at the one- and two-leaf stages with 0.6 and 0.8

kg/ha of acifluorfen, respectively, with control decreasing as the plants aged.[7]

Experiment 2: Comparative Efficacy in Greengram
Objective: To evaluate the efficacy of different post-emergence herbicides, including

combinations of acifluorfen and fomesafen with other herbicides, on the weed flora and

yield of greengram.

Methodology: A field experiment was conducted with various post-emergence herbicide

treatments applied 20-25 days after sowing.[14] Treatments included a ready-mix of sodium

acifluorfen + clodinafop-propargyl at 220 g/ha and a ready-mix of fomesafen + fluazifop-p-

butyl at 220 g/ha.[14] Weed density, weed control efficiency, and crop yield were measured.

[14]
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Key Findings: The fomesafen + fluazip-p-butyl combination recorded the lowest total weed

dry weight and the highest weed control efficiency (82.9%), closely followed by the sodium

acifluorfen + clodinafop-propargyl combination.[14] Both treatments resulted in significantly

higher grain yields compared to other herbicide treatments.[14]

Mechanism of Action and Signaling Pathway
The herbicidal activity of both acifluorfen and fomesafen is initiated by the inhibition of the

PPO enzyme. This disruption leads to a cascade of events culminating in plant cell death.
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Figure 1. Mechanism of action for acifluorfen and fomesafen.

Application Considerations
For optimal performance, both acifluorfen and fomesafen should be applied to young, actively

growing weeds.[7][12] The addition of a non-ionic surfactant is often recommended to enhance

uptake and efficacy.[4] Environmental factors such as temperature and humidity can influence

herbicidal activity, with higher temperatures generally leading to faster and more effective weed

control.[7][15]

Soil Persistence and Rotational Crop Safety
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Fomesafen has a longer soil persistence compared to acifluorfen.[3][16] The dissipation time

(DT50) for fomesafen has been reported to be around 37.5 days, while for acifluorfen it is

approximately 27.5 days.[16] This longer residual activity of fomesafen can provide extended

weed control but also necessitates careful consideration of rotational crop restrictions to avoid

injury to subsequent sensitive crops.[4][16]

Conclusion
Both acifluorfen and fomesafen are effective post-emergence herbicides for the control of a

wide range of broadleaf weeds. The choice between the two will depend on the specific weed

spectrum present, the crop being grown, and rotational crop plans. Fomesafen's longer soil

residual may be advantageous for extended weed control but requires stricter adherence to

rotational guidelines. Acifluorfen offers a slightly shorter soil half-life, potentially allowing for

more flexible crop rotation.[16] For managing tough-to-control weeds, tank-mixing these

herbicides with other modes of action is a recommended strategy to enhance efficacy and

mitigate the development of herbicide resistance.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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